Cas no 524-12-9 (Wedelolactone)

Wedelolactone Properties

Names and Identifiers

• WEDELOLACTONE
• 1,8,9-Trihydroxy-3-methoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 6H-Benzofuro(3,2-C)(1)benzopyran-6-one, 1,8,9-trihydroxy-3-methoxy-
• 5,11,12-Trihydroxy-7-MethoxycouMestan
• 1,8,9-trihydroxy-3-Methoxy-6H-benzofuro[3,2-c]chroMen-6-one
• Wedelia lactone
• IKK Inhibitor II, Wedelolactone
• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,1,8,9-trihydroxy-3-methoxy-
• 7-Methoxy-5,11,12-trihydroxycoumestan
• [ "5", "11", "12-Trihydroxy-7-methoxycoumestan" ]
• 5
• 1,8,9-Trihydroxy-3-methoxycoumestan
• Wedelolactone, Eclipta alba
• 0K6L725GNS
• 1,8,9-trihydroxy-3-methoxy-benzofuro[3,2-c]chromen-6-one
• 1,8,9-trihydroxy-3-methoxy-[1]benzofuro[3,2-c]chromen-6-o
• 1,8,9-TRIHYDROXY-3-METHOXY-6H-(1)BENZOFURO(3,2-C)CHROMEN-6-ONE
• DTXSID60200408
• Q6586709
• MFCD07778564
• A936784
• SR-05000002318-2
• SCHEMBL601220
• FT-0698529
• s9042
• CHEBI:10037
• 5,11,12-Trihydroxy-7-methoxycoumestan
• W0015
• BCP19859
• 1,8,9-Trihydroxy-3-methoxy-6H-benzofuro[3,2-c]chromen-6-one
• HMS2043P19
• NCGC00163667-03
• K00058
• CS-0009079
• LS-14463
• LMPK12090046
• SR-05000002318
• Wedelolactone, European Pharmacopoeia (EP) Reference Standard
• SMP2_000112
• CCG-208289
• 524-12-9
• UNII-0K6L725GNS
• 1,8,9-Trihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one
• CHEMBL97453
• IKK Inhibitor II
• BDBM50096619
• HY-N0551
• BRD-K53635676-001-02-3
• B0005-464576
• BRD-K53635676-001-01-5
• 1,8,9-Trihydroxy-3-methoxy-benzo[4,5]furo[3,2-c]chromen-6-one
• AKOS015897173
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 1,8,9-trihydroxy-3-methoxy-
• 1,8,9-trihydroxy-3-methoxy-[1]benzoxolo[3,2-c]chromen-6-one
• Wedelolactone; 7-Methoxy-5,11,12-trihydroxy-coumestan
• 1,8,9-trihydroxy-3-methoxy-[1]benzofuro[3,2-c]chromen-6-one
• Wedelolactone, >=98% (HPLC), powder
• AC-34562
• 7-Methoxy-5,11,12-trihydroxy-coumestan
• NCGC00163667-02
• HB4124
• GTPL5551
• NCGC00163667-01
• Wedelolactone, analytical standard
• 1,8,9-Trihydroxy-3-methoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one; Wedelolactone
• DA-59126
• +Expand

• MDL： MFCD07778564
• InChIKey： XQDCKJKKMFWXGB-UHFFFAOYSA-N
• Inchi： 1S/C16H10O7/c1-21-6-2-10(19)14-12(3-6)23-16(20)13-7-4-8(17)9(18)5-11(7)22-15(13)14/h2-5,17-19H,1H3
• SMILES： O1C2=C([H])C(=C(C([H])=C2C2C(=O)OC3=C([H])C(=C([H])C(=C3C1=2)O[H])OC([H])([H])[H])O[H])O[H]

Computed Properties

• Exact Mass: 314.04300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 314.042653
• Heavy Atom Count: 23
• Complexity: 483
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 42
• Surface Charge: 0
• Topological Polar Surface Area: 109
• Molecular Weight: 314.25

Experimental Properties

• LogP: 2.81780
• PSA: 113.27000
• Refractive Index: 1.758
• Boiling Point: 498.4 ºC at 760 mmHg
• Melting Point: 315°C(lit.)
• Flash Point: 255.2 ºC
• Solubility: DMSO: 14 mg/mL, soluble
• Color/Form: Yellow powder
• Solubility: Insoluble in water, soluble in organic solvents
• λmax: 350(MeOH)(lit.)
• Density: 1.655 g/cm3

Wedelolactone Security Information

• Symbol: GHS07
• RTECS：DF8078630
• WGK Germany：3
• Safety Instruction： 36/37
• Risk Phrases：R22; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H317
• Warning Statement： P280
• Storage Condition：0-10°C
• Risk Phrases： 22-43
• Signal Word：Warning

Wedelolactone Customs Data

• HS CODE：29322090
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%